4-chloro-6-(N-ethyl-N-(3-fluorophenyl)amino)pyrimidine

• Molecular Formula: C12H11ClFN3
• Molecular Weight: 251.69 g/mol
• IUPAC Name: 6-chloro-N-ethyl-N-(3-fluorophenyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H11ClFN3/c1-2-17(10-5-3-4-9(14)6-10)12-7-11(13)15-8-16-12/h3-8H,2H2,1H3
• InChI Key: VGFBXQLTYAHGLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC(=CC=C1)F)C2=CC(=NC=N2)Cl

Description

4-chloro-6-(N-ethyl-N-(3-fluorophenyl)amino)pyrimidine is a useful research compound. Its molecular formula is C12H11ClFN3 and its molecular weight is 251.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In 6.7 ml of tetrahydrofuran was suspended 0.16 g of sodium hydride (60% in oil), to which 0.8 ml of a tetrahydrofuran solution containing 0.5 g of 4-chloro-6-(3-fluorophenylamino)pyrimidine was slowly added dropwise with stirring at room temperature. The mixture was stirred at room temperature for 20 minutes, to which 0.8 ml of a tetrahydrofuran solution containing 0.42 g of iodoethane was slowly added at 0° C., followed by further stirring for 8 hours. The reaction mixture was then poured into a saturated aqueous ammonium chloride solution and extracted three times with t-butyl methyl ether. The organic layers were combined, washed with water, dried over anhydrous magnesium sulfate, and then concentrated. The residue was subjected to silica gel column chromatography to give 0.43 g of 4-chloro-6-(N-ethyl-N-(3-fluorophenyl)amino)pyrimidine.